7-bromo-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one

• IUPAC Name: 7-bromo-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one
• InChI: InChI=1S/C6H4BrN3O/c7-5-2-1-4-6(11)8-3-9-10(4)5/h1-3H,(H,8,9,11)
• InChI Key: HPBUVPGCNKEPRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=O)N=CNN2C(=C1)Br
• Molecular Formula: C6H4BrN3O
• Molecular Weight: 214.02 g/mol

Description

Compound “7-bromo-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one” is a chemical entity registered in the PubChem database It is known for its unique chemical structure and properties, which make it valuable in various scientific and industrial applications

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of compound “7-bromo-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one” involves specific chemical reactions and conditions. The detailed synthetic route typically includes the use of various reagents and catalysts to achieve the desired chemical structure. For instance, the preparation of fused pyridone compounds, which may be related to “this compound,” involves specific reaction conditions and catalysts .

Industrial Production Methods: Industrial production of compound “this compound” requires scaling up the laboratory synthesis methods to meet commercial demands. This often involves optimizing reaction conditions, using industrial-grade reagents, and employing large-scale reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions: Compound “7-bromo-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions: The reactions of compound “this compound” typically involve common reagents such as acids, bases, oxidizing agents, and reducing agents. The specific conditions, such as temperature, pressure, and solvent, depend on the desired reaction and product.

Major Products Formed: The major products formed from the reactions of compound “this compound” depend on the type of reaction and the reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may yield substituted compounds .

Scientific Research Applications

Compound “7-bromo-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent or intermediate in various chemical reactions and synthesis processes.

Biology: It may be used in biological studies to understand its effects on biological systems and pathways.

Medicine: The compound has potential therapeutic applications and may be studied for its effects on diseases and medical conditions.

Industry: It is used in industrial processes and applications, such as the production of materials, chemicals, and pharmaceuticals

Mechanism of Action

The mechanism of action of compound “7-bromo-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one” involves its interaction with specific molecular targets and pathways. This interaction leads to various biochemical and physiological effects. The compound may bind to specific receptors or enzymes, modulating their activity and leading to the desired therapeutic or biological effects .

Comparison with Similar Compounds

• Compound A
• Compound B
• Compound C

These similar compounds may share some properties with “7-bromo-1H-pyrrolo[2,1-f][1,2,4]triazin-4-one” but also have unique characteristics that differentiate them .